Cas no 2228185-52-0 (methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate)

• Product Name: methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate
• CAS No: 2228185-52-0
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5814888
• PubChem ID: 165612291
• Update Time: 2025-11-02

methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate
• 2228185-52-0
• EN300-1729280

• Inchi： 1S/C9H16N4O2/c1-15-9(14)4-8(5-10)2-3-13-7-11-6-12-13/h6-8H,2-5,10H2,1H3
• InChI Key： KUJUWAOMODOFEW-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)CCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83Ų

Additional information on methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate

Methyl 3-(Aminomethyl)-5-(1H-1,2,4-Triazol-1-yl)Pentanoate (CAS No. 2228185-52-0): A Comprehensive Overview

Methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2228185-52-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring both an aminomethyl group and a 1,2,4-triazole moiety, exhibits unique properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection.

The molecular structure of methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate combines multiple functional groups that contribute to its reactivity and biological activity. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this heterocycle is known for its diverse pharmacological effects. Recent studies have explored its role as a building block for more complex molecules, especially in the development of antifungal and antiviral agents. The aminomethyl group adds another dimension to its chemical versatility, enabling various derivatization pathways.

In pharmaceutical applications, CAS 2228185-52-0 has shown promise as an intermediate in the synthesis of potential therapeutic agents. The 1,2,4-triazole core is frequently found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in how modifications to the methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate structure could lead to novel drug candidates. Current trends in medicinal chemistry emphasize the importance of such multifunctional intermediates in accelerating drug discovery pipelines.

The agrochemical sector has also shown interest in methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate due to the known activity of 1,2,4-triazole derivatives as plant growth regulators and fungicides. With increasing global demand for sustainable crop protection solutions, this compound's potential as a precursor for environmentally friendly agrochemicals is being actively investigated. Its structural features may contribute to the development of new generation pesticides with improved selectivity and reduced environmental impact.

From a synthetic chemistry perspective, CAS 2228185-52-0 presents interesting challenges and opportunities. The compound's stability, solubility characteristics, and reactivity patterns are subjects of ongoing research. Recent publications have explored optimized synthetic routes to methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate, focusing on yield improvement and greener chemistry approaches. These developments are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

Quality control and analytical characterization of methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate require specialized techniques. Advanced spectroscopic methods, including NMR and mass spectrometry, are essential for verifying the compound's purity and structure. The pharmaceutical industry particularly emphasizes rigorous quality standards for such intermediates, as impurities can significantly impact downstream drug development processes.

The market for specialized chemical intermediates like CAS 2228185-52-0 continues to grow, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Current market analyses suggest rising demand for 1,2,4-triazole-containing compounds, with methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate being no exception. Suppliers and manufacturers are responding to this demand by improving production capabilities and ensuring consistent quality.

Future research directions for methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate may explore its potential in emerging fields such as materials science and chemical biology. The compound's unique combination of functional groups could make it valuable for developing smart materials or biochemical probes. Additionally, computational chemistry approaches are being employed to predict new derivatives and their potential activities, accelerating the discovery process.

For researchers working with CAS 2228185-52-0, proper handling and storage recommendations should be followed, although the compound is not classified as hazardous under standard regulations. As with all chemical substances, appropriate laboratory practices should be maintained to ensure safety and prevent contamination. Material Safety Data Sheets (MSDS) provide essential guidance for handling methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate in research and industrial settings.

The scientific literature surrounding methyl 3-(aminomethyl)-5-(1H-1,2,4-triazol-1-yl)pentanoate continues to expand, with new studies regularly published in peer-reviewed journals. Researchers interested in this compound should monitor developments in heterocyclic chemistry, medicinal chemistry, and agrochemical innovation to stay current with the latest applications and synthetic methodologies involving this versatile intermediate.